cis-Crotoxyphos-d6

• Molecular Formula: C₁₄H₁₃D₆O₆P
• Molecular Weight: 320.31
• Synonyms: (Z)-3-Hydroxycrotonic Acid α-Methylbenzyl Ester Dimethyl-d6 Phosphate; Dimethyl-d6 Phosphate Ester of α-Methylbenzyl-3-hydroxy-cis-crotonate; α-Methylbenzyl 3-Hydroxy-cis-crotonate Dimethyl-d6 Phosphate; (Z)-1-Phenylethyl 3-((Dimethoxy-d6-phosphoryl)

Description

cis-Crotoxyphos (CAS: 29900-31-0) is an organophosphate compound primarily used as a pesticide reference material. Its molecular formula is C₁₄H₁₉O₆P, with a molecular weight of 314.27 g/mol . The IUPAC name is 1-phenylethyl (Z)-3-((dimethoxyphosphoryl)oxy)but-2-enoate, and its structure features a phenyl group, a phosphate ester moiety, and a conjugated double bond system (Z-configuration). The compound is stored at -20°C and has a purity of >95% (HPLC). It is synthesized for analytical applications, including environmental monitoring and metabolic studies, where its deuterated form (cis-Crotoxyphos-d6) likely serves as an isotopic internal standard for mass spectrometry .

Comparison with Similar Compounds

Physicochemical Properties

Property	cis-Crotoxyphos	CAS 1761-61-1	CAS 1046861-20-4
Molecular Formula	C₁₄H₁₉O₆P	C₇H₅BrO₂	C₆H₅BBrClO₂
Molecular Weight	314.27 g/mol	201.02 g/mol	235.27 g/mol
Key Functional Groups	Phosphate ester, phenyl	Brominated carboxylate	Boronic acid, Br/Cl substituents
Solubility	Not explicitly reported	0.687 mg/ml (0.00342 mol/L)	0.24 mg/ml (0.00102 mol/L)
Log P (XLOGP3)	Estimated high (lipophilic)	-2.47 (ESOL)	2.15
Application	Pesticide reference standard	Research chemical	Synthetic intermediate

Key Observations :

• Structural Differences : cis-Crotoxyphos is distinguished by its phosphate ester group, which is absent in the brominated (CAS 1761-61-1) and boronic acid (CAS 1046861-20-4) compounds. The latter two feature halogen substituents (Br, Cl) and aromatic systems but lack pesticidal functionality .
• Lipophilicity: cis-Crotoxyphos’s structure suggests higher lipophilicity compared to CAS 1761-61-1 (Log S = -2.47) but lower than CAS 1046861-20-4 (Log P = 2.15).
• Applications : Unlike the research-focused halogenated compounds, cis-Crotoxyphos is explicitly used in pesticide analysis, highlighting its regulatory and analytical relevance .